Cas no 81376-54-7 (Phenol,4-(2-methyl-1H-imidazol-1-yl)-)

• Product Name: Phenol,4-(2-methyl-1H-imidazol-1-yl)-
• CAS No: 81376-54-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD09038089
• CID: 708058
• PubChem ID: 11252289
• Update Time: 2025-04-19

Phenol,4-(2-methyl-1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(2-methyl-1H-imidazol-1-yl)-
• 4-(2-METHYL- 1H-IMIDAZOL-1-YL)PHENOL
• 4-(2-methylimidazol-1-yl)phenol
• A864565
• 4-(2-METHYL-1H-IMIDAZOL-1-YL)PHENOL
• 81376-54-7
• CS-0366258
• LJPLOQIJTWHHOM-UHFFFAOYSA-N
• AS-53710
• MFCD09038089
• DTXSID60460106
• AKOS006330209
• P16928
• SCHEMBL9451418

• MDL： MFCD09038089
• Inchi： 1S/C10H10N2O/c1-8-11-6-7-12(8)9-2-4-10(13)5-3-9/h2-7,13H,1H3
• InChI Key： LJPLOQIJTWHHOM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=CN=C1C

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.88630